(5Z)-5-(4-methylbenzylidene)-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol
• IUPAC Name: (5Z)-5-[(4-methylphenyl)methylidene]-2-(3,4,5-trimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C21H19N3O4S/c1-12-5-7-13(8-6-12)9-17-20(25)24-21(29-17)22-19(23-24)14-10-15(26-2)18(28-4)16(11-14)27-3/h5-11H,1-4H3/b17-9-
• Standard InChI Key: UHZIQTANXHSBLP-MFOYZWKCSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)S2
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C(=C4)OC)OC)OC)S2

Introduction

(5Z)-5-(4-methylbenzylidene)-2-(3,4,5-trimethoxyphenyl)13thiazolo[3,2-b]124triazol-6(5H)-one is a complex organic molecule belonging to the thiazolo-triazole family. This compound combines the structural elements of thiazoles and triazoles, which are known for their diverse biological activities. Thiazoles are five-membered rings containing sulfur and nitrogen, while triazoles are five-membered rings with three nitrogen atoms. The presence of multiple functional groups, including the 4-methylbenzylidene and 3,4,5-trimethoxyphenyl substituents, enhances its potential for various applications in medicinal chemistry.

Synthesis

The synthesis of (5Z)-5-(4-methylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one typically involves multi-step reactions. These methods require careful optimization to ensure high yields and purity of the final product. Specific conditions such as temperature control, pressure adjustments, and the use of appropriate solvents are crucial. Catalysts may also be employed to enhance yields.

Potential Applications

This compound has potential applications in several fields, primarily due to its structural similarity to other biologically active thiazolo-triazole derivatives. Research indicates that compounds with similar structures often exhibit activity against cancer cells or microbial infections. Interaction studies are crucial for understanding how (5Z)-5-(4-methylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one interacts with biological targets.

Comparative Analysis with Similar Compounds

Several compounds share structural similarities with (5Z)-5-(4-methylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one. For example:

Compound Name	Structure Features	Unique Aspects
1-(4-Methylbenzylidene)thiazolidine-2-thione	Thiazolidine core	Lacks triazole functionality
3-(3,4-Dimethoxyphenyl)thiazolo[3,2-b]triazol-6-one	Similar thiazolo-triazole structure	Different substituents
(5Z)-5-(4-propoxybenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Propoxy substituent instead of methyl	Different reactivity profile

These comparisons highlight the unique features of (5Z)-5-(4-methylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one and suggest that variations in substituents can confer distinct biological activities and applications.

Research Findings and Future Directions

Research on (5Z)-5-(4-methylbenzylidene)-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one is ongoing, with a focus on understanding its mechanism of action and potential therapeutic applications. Preliminary studies could explore its inhibitory effects on various biological targets, such as enzymes or receptors involved in disease pathways. Further comparative studies with related compounds will elucidate how variations in substituents affect biological activity and chemical properties.